Cas no 113521-52-1 (1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester)

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester structure

113521-52-1 structure

Product Name:1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester

CAS No:113521-52-1

MF:C₁₄H₁₉NO₄

MW:265.30496430397

CID:4449136

Update Time:2025-04-18

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester
- 1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propen-1-yl)-, methyl ester
- Inchi： 1S/C14H19NO4/c1-18-13(16)8-11-15-9-5-3-4-6-12(7-10-15)14(17)19-2/h6-8,10-11H,3-5,9H2,1-2H3/b10-7+,11-8?,12-6+
- InChI Key： PGRFLONDJYXTHQ-MOONSABQSA-N
- SMILES： N1(C=CC(OC)=O)CCCCC=C(C(OC)=O)C=C1 |t:11,17|

Experimental Properties

Density: 1.159±0.06 g/cm3(Predicted)
Boiling Point: 372.0±42.0 °C(Predicted)
pka: 3.11±0.40(Predicted)

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester Production Method

Production Method 1

535-75-1

922-67-8

113521-52-1

87281-43-4

87281-44-5

Reaction Conditions

1.1 Reagents: Dibutyltin dichloride Solvents: Toluene

Reference

One-pot three-carbon decarboxylative ring expansion of cyclic secondary amino acids. X-ray crystal structure of a substituted 1-azacyclo-octa-2,4-diene

Ardill, Harriet; et al, Journal of the Chemical Society, 1987, (17), 1296-8

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester Raw materials

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester Preparation Products

1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester Related Literature

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4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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113521-52-1 (1H-Azonine-4-carboxylic acid, 6,7,8,9-tetrahydro-1-(3-methoxy-3-oxo-1-propenyl)-, methyl ester) Related Products

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